Cas no 2137672-65-0 (5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester)

5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester is a heterocyclic compound featuring a thiazole core substituted with a methyl group and an ethyl ester functionality, as well as a trifluoromethyl-substituted pyridine moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ester group offers synthetic versatility for further derivatization. Its well-defined molecular architecture is suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's high purity and stability ensure reliable performance in experimental and industrial settings.
5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester structure
2137672-65-0 structure
Product Name:5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester
CAS No:2137672-65-0
MF:C13H11F3N2O2S
MW:316.298852205276
CID:5257426
Update Time:2025-06-14

5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester
    • Inchi: 1S/C13H11F3N2O2S/c1-3-20-12(19)10-7(2)18-11(21-10)8-4-5-9(17-6-8)13(14,15)16/h4-6H,3H2,1-2H3
    • InChI Key: BJFXJSFKYMGGQH-UHFFFAOYSA-N
    • SMILES: S1C(C(OCC)=O)=C(C)N=C1C1=CC=C(C(F)(F)F)N=C1

5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-370431-0.05g
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate
2137672-65-0 95.0%
0.05g
$600.0 2025-03-18
Enamine
EN300-370431-0.1g
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate
2137672-65-0 95.0%
0.1g
$783.0 2025-03-18
Enamine
EN300-370431-0.25g
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate
2137672-65-0 95.0%
0.25g
$1118.0 2025-03-18
Enamine
EN300-370431-0.5g
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate
2137672-65-0 95.0%
0.5g
$1760.0 2025-03-18
Enamine
EN300-370431-1.0g
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate
2137672-65-0 95.0%
1.0g
$2257.0 2025-03-18
Enamine
EN300-370431-2.5g
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate
2137672-65-0 95.0%
2.5g
$4424.0 2025-03-18
Enamine
EN300-370431-5.0g
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate
2137672-65-0 95.0%
5.0g
$6545.0 2025-03-18
Enamine
EN300-370431-10.0g
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate
2137672-65-0 95.0%
10.0g
$9704.0 2025-03-18

Additional information on 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester

Research Brief on 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester (CAS: 2137672-65-0)

The compound 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester (CAS: 2137672-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this thiazole derivative, which incorporates a trifluoromethylpyridine moiety. The presence of the trifluoromethyl group is known to enhance metabolic stability and bioavailability, making this compound a promising candidate for further pharmacological evaluation. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields.

In vitro studies have demonstrated that 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester exhibits notable inhibitory activity against a range of kinase targets, particularly those involved in inflammatory and oncogenic pathways. Preliminary data suggest that this compound may serve as a lead structure for the development of novel kinase inhibitors with improved selectivity and potency profiles.

Further investigations into the mechanism of action have revealed that this compound interacts with the ATP-binding site of specific kinases, thereby modulating their enzymatic activity. Molecular docking studies have provided insights into the key interactions between the compound and its target proteins, offering a structural basis for future optimization efforts.

In addition to its kinase inhibitory properties, recent reports have explored the potential of this compound in other therapeutic areas, such as antimicrobial and antiviral applications. Early-stage studies indicate that it may exhibit broad-spectrum activity against certain bacterial and viral strains, although further validation is required to confirm these findings.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry will be crucial to advancing this compound through the drug discovery pipeline.

In conclusion, 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester represents a versatile and pharmacologically interesting scaffold with multiple potential applications. Continued research into its biological activities and synthetic accessibility will be essential to unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary approaches in translating chemical discoveries into viable drug candidates.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd